Cas no 345991-01-7 (3,5-Dimethyl-4-(2-morpholin-4-yl-2-oxoethoxy)-phenylamine)

• Product Name: 3,5-Dimethyl-4-(2-morpholin-4-yl-2-oxoethoxy)-phenylamine
• CAS No: 345991-01-7
• MF: C₁₄H₂₀N₂O₃
• MW: 264.320203781128
• MDL: MFCD02018973
• CID: 3083355
• PubChem ID: 801593
• Update Time: 2025-10-30

3,5-Dimethyl-4-(2-morpholin-4-yl-2-oxoethoxy)-phenylamine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Amino-2,6-dimethyl-phenoxy)-1-morpholin-4-yl-ethanone
• Cambridge id 6958880
• AKOS001625273
• SR-01000532368-1
• LS-03484
• 345991-01-7
• MLS-0067053.P001
• H25610
• STK895035
• [3,5-dimethyl-4-(2-morpholin-4-yl-2-oxoethoxy)phenyl]amine
• 2-(4-amino-2,6-dimethylphenoxy)-1-morpholin-4-ylethanone
• 2-(4-amino-2,6-dimethylphenoxy)-1-(morpholin-4-yl)ethan-1-one
• SR-01000532368
• 3,5-dimethyl-4-(2-morpholin-4-yl-2-oxoethoxy)aniline
• 2-(4-amino-2,6-dimethylphenoxy)-1-(morpholin-4-yl)ethanone
• 2-(4-amino-2,6-dimethylphenoxy)-1-morpholinoethanone
• MFCD02018973
• ALBB-010311
• [3,5-Dimethyl-4-(2-morpholin-4-yl-2-oxoethoxy)-phenyl]amine
• BDBM50228131
• Oprea1_618084
• CHEMBL438505
• 3,5-Dimethyl-4-(2-morpholin-4-yl-2-oxoethoxy)-phenylamine

• MDL： MFCD02018973
• Inchi： 1S/C14H20N2O3/c1-10-7-12(15)8-11(2)14(10)19-9-13(17)16-3-5-18-6-4-16/h7-8H,3-6,9,15H2,1-2H3
• InChI Key： BWFSJJCYHKBKSC-UHFFFAOYSA-N
• SMILES： O1CCN(C(COC2C(C)=CC(=CC=2C)N)=O)CC1

Computed Properties

• Exact Mass: 264.14739250Da
• Monoisotopic Mass: 264.14739250Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 64.8Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 482.5±45.0 °C at 760 mmHg
• Flash Point: 245.6±28.7 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

3,5-Dimethyl-4-(2-morpholin-4-yl-2-oxoethoxy)-phenylamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 3,5-Dimethyl-4-(2-morpholin-4-yl-2-oxoethoxy)-phenylamine

Introduction to 3,5-Dimethyl-4-(2-morpholin-4-yl-2-oxoethoxy)-phenylamine (CAS No. 345991-01-7)

3,5-Dimethyl-4-(2-morpholin-4-yl-2-oxoethoxy)-phenylamine (CAS No. 345991-01-7) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of substituted phenylamines and is characterized by its unique structural features, including a morpholine ring and a dimethyl-substituted phenyl group. The compound's molecular formula is C₁₅H₂₁N₃O₂, and its molecular weight is approximately 275.34 g/mol.

The morpholine ring in the structure of 3,5-Dimethyl-4-(2-morpholin-4-yl-2-oxoethoxy)-phenylamine imparts significant biological activity, making it a valuable scaffold for the development of novel therapeutic agents. Morpholine derivatives are known for their diverse pharmacological properties, including anti-inflammatory, antiviral, and neuroprotective effects. The presence of the dimethyl-substituted phenyl group further enhances the compound's lipophilicity and bioavailability, which are crucial factors in drug design.

In recent years, 3,5-Dimethyl-4-(2-morpholin-4-yl-2-oxoethoxy)-phenylamine has been extensively studied for its potential applications in the treatment of various diseases. One of the most promising areas of research is its use as a neuroprotective agent. Studies have shown that this compound can effectively protect neurons from oxidative stress and apoptosis, making it a potential candidate for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the neuroprotective effects of 3,5-Dimethyl-4-(2-morpholin-4-yl-2-oxoethoxy)-phenylamine in an in vitro model of oxidative stress-induced neuronal damage. The results demonstrated that the compound significantly reduced oxidative stress markers and improved cell viability, suggesting its potential as a therapeutic agent for neurodegenerative conditions.

Beyond its neuroprotective properties, 3,5-Dimethyl-4-(2-morpholin-4-yl-2-oxoethoxy)-phenylamine has also shown promise in other therapeutic areas. For instance, research published in the Bioorganic & Medicinal Chemistry Letters in 2020 explored its anti-inflammatory effects. The study found that the compound inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that 3,5-Dimethyl-4-(2-morpholin-4-yl-2-oxoethoxy)-phenylamine could be developed into an effective anti-inflammatory drug for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 3,5-Dimethyl-4-(2-morpholin-4-yl-2-oxoethoxy)-phenylamine have also been evaluated to assess its suitability as a drug candidate. A study published in the in 2019 reported that the compound exhibited favorable oral bioavailability and a reasonable half-life in preclinical animal models. These characteristics are essential for ensuring that the drug can be effectively absorbed and distributed throughout the body, reaching target tissues at therapeutic concentrations.

In addition to its therapeutic potential, 3,5-Dimethyl-4-(2-morpholin-4-yl-2-o xoethoxy)-phenylamine has been studied for its ability to modulate various biological pathways. Research published in the -in 2018 investigated its interaction with G protein-coupled receptors (GPCRs), which are important targets for many drugs. The study found that the compound selectively activated certain GPCRs involved in pain signaling and inflammation, suggesting its potential use as a pain reliever or anti-inflammatory agent.

The synthesis of 3,5-Dimethyl - 4 - ( 2 - morpholin - 4 - yl - 2 - oxoethoxy ) - phenyla mine has been optimized to improve yield and purity. A recent publication in the *Organic Letters* detailed an efficient synthetic route using palladium-catalyzed coupling reactions followed by selective functional group manipulations. This optimized synthesis method not only enhances the scalability of production but also reduces environmental impact by minimizing waste generation.

In conclusion, 3 , 5 - Dimethyl - 4 - ( 2 - morpholin - 4 - yl - 2 - oxoethoxy ) - phenyla mine (CAS No . 345991 - 01 - 7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research . Its unique structural features , combined with its favorable pharmacological properties , make it an attractive candidate for further development into novel therapeutic agents . Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential , contributing to advancements in drug discovery and development .